Cas no 899439-79-3 (Phenol, 2,6-bis[(4-hydroxyphenyl)methyl]-4-(1-methylpropyl)-)

• Product Name: Phenol, 2,6-bis[(4-hydroxyphenyl)methyl]-4-(1-methylpropyl)-
• CAS No: 899439-79-3
• MF: C₂₄H₂₆O₃
• MW: 362.461447238922
• CID: 584922
• PubChem ID: 16039128
• Update Time: 2025-04-19

Phenol, 2,6-bis[(4-hydroxyphenyl)methyl]-4-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[(4-hydroxyphenyl)methyl]-4-(1-methylpropyl)-
• 4-butan-2-yl-2,6-bis[(4-hydroxyphenyl)methyl]phenol
• 4,4'-{[5-(Butan-2-yl)-2-hydroxy-1,3-phenylene]bis(methylene)}diphenol
• 899439-79-3
• DTXSID80581327
• SCHEMBL2050219

• Inchi： 1S/C24H26O3/c1-3-16(2)19-14-20(12-17-4-8-22(25)9-5-17)24(27)21(15-19)13-18-6-10-23(26)11-7-18/h4-11,14-16,25-27H,3,12-13H2,1-2H3
• InChI Key： QDOYQECFNBRBEP-UHFFFAOYSA-N
• SMILES： OC1=C(CC2C=CC(=CC=2)O)C=C(C=C1CC1C=CC(=CC=1)O)C(C)CC

Computed Properties

• Exact Mass: 362.18819469g/mol
• Monoisotopic Mass: 362.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids